4-amino-3-(4-methoxyphenyl)-N-(tetrahydro-2-furanylmethyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-amino-3-(4-methoxyphenyl)-N-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C16H19N3O3S2/c1-21-11-6-4-10(5-7-11)19-14(17)13(24-16(19)23)15(20)18-9-12-3-2-8-22-12/h4-7,12H,2-3,8-9,17H2,1H3,(H,18,20)
• InChI Key: XNDIEOGKDXWSBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C(SC2=S)C(=O)NCC3CCCO3)N
• Molecular Formula: C16H19N3O3S2
• Molecular Weight: 365.5 g/mol

Description

4-amino-3-(4-methoxyphenyl)-N-(tetrahydro-2-furanylmethyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H19N3O3S2 and its molecular weight is 365.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 365.08678382 g/mol and the complexity rating of the compound is 533. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Abu-Hashem et al. (2020) explored the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. This research underscores the potential of such compounds in the development of new therapeutic agents (Abu-Hashem, Al-Hussain, & Zaki, 2020).

• Hassan, Hafez, and Osman (2014) reported on the synthesis and characterization of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives. They evaluated these compounds for their cytotoxic activity against Ehrlich Ascites Carcinoma cells, providing insights into their potential for cancer therapy (Hassan, Hafez, & Osman, 2014).

• Kim et al. (2019) developed a method for synthesizing 2-amino-5-carboxamide thiazole derivatives on a solid phase, highlighting the chemical versatility and potential pharmaceutical applications of such compounds (Kim, Kwon, Han, & Gong, 2019).

Antimicrobial and Antifungal Activities

• Vasu, Nirmala, Chopra, Mohan, and Saravanan (2005) identified two thiophene-3-carboxamide derivatives with notable antibacterial and antifungal activities. Their research emphasizes the antimicrobial potential of such compounds (Vasu et al., 2005).

• Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, and Demirbas (2010) synthesized new 1,2,4-triazole derivatives and evaluated their antimicrobial activities. Some compounds exhibited good to moderate activity against tested microorganisms, indicating their usefulness in developing new antimicrobial agents (Bektaş et al., 2010).